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Compound of Interest

Compound Name: flufenacet ESA

Cat. No.: B3250228 Get Quote

This guide provides comprehensive, step-by-step procedures for the safe handling and

disposal of Flufenacet ethanesulfonic acid (ESA), a significant degradation product of the

herbicide flufenacet. Adherence to these protocols is critical for ensuring laboratory safety,

protecting the environment, and maintaining regulatory compliance. Flufenacet and its

derivatives are recognized for their potential environmental persistence and health hazards,

necessitating meticulous disposal practices.

Immediate Safety and Handling
Before handling Flufenacet ESA, it is imperative to be familiar with its hazard profile.

Flufenacet ESA sodium salt is classified as an irritant, causing skin and serious eye irritation,

and may cause respiratory irritation.[1] The parent compound, flufenacet, is harmful if

swallowed, may cause an allergic skin reaction, and may cause damage to organs through

prolonged or repeated exposure.[2] It is also very toxic to aquatic life with long-lasting effects.

[2]

Personal Protective Equipment (PPE) is mandatory:

Gloves: Chemically resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or chemical splash goggles are essential.

Lab Coat: A standard laboratory coat must be worn to protect from spills.
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Respiratory Protection: If handling fine powders or creating aerosols, use a certified

respirator.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[2][3]

Quantitative Hazard and Environmental Data
Summary
The following table summarizes key quantitative data regarding the hazards and environmental

fate of flufenacet and its derivatives.
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Parameter Value Source

Flufenacet ESA Sodium Salt

Hazards

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Flufenacet Hazards

GHS Hazard Statements

H302: Harmful if

swallowedH317: May cause an

allergic skin reactionH373:

May cause damage to organs

through prolonged or repeated

exposureH410: Very toxic to

aquatic life with long lasting

effects

[2]

Flufenacet Environmental Fate

Aerobic Soil Half-Life 23.1 – 63.6 days [4]

Aerobic Aquatic Half-Life 18 – 77 days [4]

Thiadone Degradate Half-Life
160 – 303 days (aerobic and

anaerobic aquatic)
[4]

Soil Organic Carbon-Water

Partition Coefficient (Koc)
209 – 762 mL/g [4]

Water Solubility 56 mg/L [4]

Step-by-Step Disposal Protocol
The disposal of Flufenacet ESA must comply with federal, state, and local regulations, such as

the Resource Conservation and Recovery Act (RCRA) in the United States.[5] Academic

laboratories may have the option to follow Subpart K regulations, which provide an alternative

set of requirements for hazardous waste management.[6][7]
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1. Waste Identification and Segregation:

Hazardous Waste Determination: Flufenacet ESA waste must be managed as hazardous

chemical waste due to its irritant properties and the ecotoxicity of the parent compound.[8]

Segregation: Do not mix Flufenacet ESA waste with other chemical waste streams unless

compatibility has been confirmed. Incompatible chemicals must be stored separately, using

physical barriers or secondary containment.[5]

2. Container Selection and Labeling:

Container: Use a chemically compatible, leak-proof container with a secure closure.[5] High-

density polyethylene (HDPE) containers are generally suitable. The container must be in

good condition, free from damage or deterioration.[5]

Labeling: All waste containers must be clearly labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "Flufenacet ESA" or "Flufenacet ethanesulfonic acid"

A list of all constituents and their approximate concentrations.

The date when waste was first added to the container (accumulation start date).[9]

Applicable hazard pictograms (e.g., irritant, environmental hazard).

3. On-site Accumulation and Storage:

Satellite Accumulation Area (SAA): Store the waste container at or near the point of

generation in a designated Satellite Accumulation Area (SAA).[9][10] This area must be

under the control of laboratory personnel.[5]

Storage Conditions: Keep the waste container tightly closed except when adding waste.[8]

Store in a cool, dry, well-ventilated area away from ignition sources.[3] Secondary

containment is highly recommended to prevent spills.[5]
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Time and Volume Limits: Adhere to the specific time and volume limits for waste

accumulation as defined by RCRA or Subpart K. For academic labs under Subpart K, waste

must be removed from the laboratory within twelve months of the accumulation start date.[6]

[9]

4. Disposal Request and Collection:

Contact Environmental Health & Safety (EHS): When the container is full or reaches its

accumulation time limit, contact your institution's Environmental Health & Safety (EHS)

department or the designated hazardous waste management office to arrange for pickup.

Documentation: Complete any required waste pickup request forms, ensuring that the

information on the form matches the container label.[11]

Under no circumstances should Flufenacet ESA or its solutions be disposed of down the drain

or in regular trash.[5][8] Improper disposal can lead to significant environmental contamination

and regulatory penalties.[5]

Experimental Protocols
While specific experimental protocols for the disposal of Flufenacet ESA are not publicly

available, the general principles of hazardous waste management apply. The key "experiment"

in a laboratory setting is the proper execution of the waste accumulation and disposal

procedures outlined above. The effectiveness of these procedures is measured by regulatory

compliance and the absence of safety incidents or environmental releases.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Flufenacet ESA
in a laboratory setting.
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Caption: Workflow for the safe disposal of Flufenacet ESA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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